Cas no 68701-33-7 (Methyl 5-(Methylthio)-2-nitrobenzoate)

Methyl 5-(Methylthio)-2-nitrobenzoate structure
68701-33-7 structure
Product Name:Methyl 5-(Methylthio)-2-nitrobenzoate
CAS No:68701-33-7
MF:C9H9NO4S
MW:227.237061262131
CID:1056422
PubChem ID:12719203
Update Time:2025-04-20

Methyl 5-(Methylthio)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(Methylthio)-2-nitrobenzoate
    • Methyl 5-(methylsulfanyl)-2-nitrobenzoate
    • FT-0702962
    • SCHEMBL2514663
    • 68701-33-7
    • DB-352061
    • Inchi: 1S/C9H9NO4S/c1-14-9(11)7-5-6(15-2)3-4-8(7)10(12)13/h3-5H,1-2H3
    • InChI Key: DSKMUYXBYABZPH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.02522894g/mol
  • Monoisotopic Mass: 227.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 97.4Ų
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